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Compound of Interest

Compound Name: Solvent Yellow 98

Cat. No.: B076899

Audience: Researchers, Scientists, and Drug Development Professionals

Introduction

Solvent Yellow 98 is a fluorescent dye characterized by its vibrant yellow-orange hue and
solubility in organic solvents.[1] Its high heat resistance and good light fastness make it suitable
for a variety of industrial applications, including the coloring of plastics and in the formulation of
fluorescent inks.[2][3][4] This guide provides a detailed overview of its core physicochemical
properties, with a specific focus on its molecular weight and the experimental procedures for its
determination.

Physicochemical Properties

A summary of the key quantitative data for Solvent Yellow 98 is presented below. This
information is crucial for its application in materials science and for quality control purposes.

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b076899?utm_src=pdf-interest
https://www.benchchem.com/product/b076899?utm_src=pdf-body
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2512046.htm
http://www.xcolorpigment.com/solvent-yellow-98.html
https://www.union-pigment.com/china/solvent-yellow-98.html
https://www.dayglo.in/images/pdf/solvent_new/solvent-yellow-98.pdf
https://www.benchchem.com/product/b076899?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b076899?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Property Value References

Molecular Weight 555.81 g/mol 516171181

Molecular Formula C36HasNO2S [1][5]6][8]

CAS Number 12671-74-8, 27870-92-4 [4][5][9]

Appearance Yellow-orange powder [1119]

Melting Point 267 °C [4]

Heat Resistance (in PS) 300 °C [4]

Density 0.64 g/cm?3 [4]
2-Octadecyl-1H-

Chemical Name thioxantheno[2,1,9- [6][10]

deflisoquinoline-1,3(2H)-dione

Experimental Protocol: Molecular Weight
Determination by Mass Spectrometry

The accurate determination of molecular weight is fundamental for the characterization of

chemical compounds. Mass spectrometry (MS) is a highly precise technique for this purpose,

identifying molecules based on their mass-to-charge ratio (m/z).[11] The following protocol

outlines a general procedure for determining the molecular weight of Solvent Yellow 98 using

High-Resolution Mass Spectrometry (HRMS) with an Electrospray lonization (ESI) source.

Objective: To determine the precise molecular weight of a Solvent Yellow 98 sample.

Materials and Reagents:

e Solvent Yellow 98 sample

» HPLC-grade methanol or a suitable organic solvent in which the dye is soluble (e.qg.,

dichloromethane)[4]

» Calibrant solution for the mass spectrometer (e.g., sodium trifluoroacetate)
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e Microsyringes and vials
e High-Resolution Mass Spectrometer with ESI source
Procedure:
e Sample Preparation:
o Accurately weigh a small amount of the Solvent Yellow 98 sample (approximately 1 mg).

o Dissolve the sample in 1 mL of HPLC-grade methanol to create a stock solution of 1
mg/mL.

o Perform a serial dilution of the stock solution with the same solvent to achieve a final
concentration suitable for ESI-MS analysis (typically in the range of 1-10 pg/mL).

e Instrument Calibration:

o Calibrate the mass spectrometer according to the manufacturer's instructions using a
standard calibrant solution. This ensures high mass accuracy for the measurement.

o Sample Infusion and lonization:

o Introduce the diluted Solvent Yellow 98 solution into the ESI source via direct infusion
using a syringe pump at a constant flow rate (e.g., 5-10 pL/min).

o The sample is nebulized and ionized in the ESI source, generating protonated molecules
[M+H]*.

e Mass Analysis:

o Acquire the mass spectrum in positive ion mode over a relevant m/z range (e.g., m/z 100-
1000).

o The high-resolution analyzer (such as a Time-of-Flight or Orbitrap) will separate the ions
based on their m/z ratio.

» Data Processing and Interpretation:
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o Process the acquired spectrum to identify the peak corresponding to the protonated
molecule of Solvent Yellow 98.

o Given the molecular formula C3sHasNO2S, the expected monoisotopic mass is
approximately 555.3171 g/mol . The instrument should detect an ion at an m/z value
corresponding to this mass plus the mass of a proton.

o Compare the experimentally measured m/z value with the theoretically calculated value to
confirm the identity and determine the molecular weight with high precision.

Visualizations

The following diagrams illustrate key workflows relevant to the characterization of Solvent
Yellow 98.

Workflow for Molecular Weight Determination of Solvent Yellow 98 by ESI-MS
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Click to download full resolution via product page

Caption: Experimental workflow for determining the molecular weight of Solvent Yellow 98.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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